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Compound of Interest

Compound Name: Norsufentanil-d3

Cat. No.: B594132

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Norsufentanil-d3, a critical analytical reference standard. It is intended to serve as a resource
for researchers, scientists, and drug development professionals who require this material for
quantitative analysis of norsufentanil, a primary metabolite of the potent synthetic opioid
sufentanil. This document outlines commercially available sources, their product specifications,
and a representative analytical workflow for its use.

Commercial Availability and Suppliers

Norsufentanil-d3 is available from a limited number of specialized chemical suppliers as an
analytical reference standard. Its primary application is as an internal standard for
chromatographic and mass spectrometric quantification of norsufentanil.[1][2] The deuterated
form, containing three deuterium atoms, ensures its mass is distinct from the endogenous
metabolite, allowing for precise and accurate quantification in complex biological matrices.[1]

Below is a summary of commercially available Norsufentanil-d3:
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. . . Available
Supplier CAS Number Purity Formulation .
Quantities
Cayman >99% deuterated A solution in 500ug, 1mg,
] 1204688-16-3
Chemical forms (d1-d3) methyl acetate 5mg
AK Scientific (via - . 500ug, 1mg,
) 1204688-16-3 Not specified Not specified
ChemicalBook) 5mg

Note: Product specifications and availability are subject to change. Please consult the suppliers
directly for the most current information.

Analytical Applications and Experimental Protocols

Norsufentanil-d3 is intended for forensic and research applications.[1][2] The physiological
and toxicological properties of this compound are not fully elucidated.[1] It serves as an
indispensable tool in methods developed to detect and quantify norsufentanil in biological
samples, such as urine, to monitor sufentanil metabolism.

While a specific synthesis protocol for Norsufentanil-d3 is not publicly detailed, analytical
methods for the detection of the parent compound, norsufentanil, provide a framework for its
use. A common approach involves ultra-high-performance liquid chromatography coupled with
tandem mass spectrometry (UHPLC-MS/MS).

Representative Experimental Workflow: Quantification
of Norsufentanil in Urine using Norsufentanil-d3 Internal
Standard

The following workflow is a composite representation based on established analytical methods
for fentanyl analogs and their metabolites.[3][4][5]
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Instrumental Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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